3-(3,5-dioxo-4-azatricyclo[5.2.1.0~2,6~]dec-4-yl)-N-(4-nitrophenyl)propanamide

• IUPAC Name: 3-(3,5-dioxo-4-azatricyclo[5.2.1.02,6]decan-4-yl)-N-(4-nitrophenyl)propanamide
• InChI: InChI=1S/C18H19N3O5/c22-14(19-12-3-5-13(6-4-12)21(25)26)7-8-20-17(23)15-10-1-2-11(9-10)16(15)18(20)24/h3-6,10-11,15-16H,1-2,7-9H2,(H,19,22)
• InChI Key: CTLRFYLARKOCDB-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC1C3C2C(=O)N(C3=O)CCC(=O)NC4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C18H19N3O5
• Molecular Weight: 357.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves complex reactions, such as the condensation of amino compounds with diketones under specific conditions. For instance, the acid-catalyzed condensation of 2-amino-1,3-propanediols with 1,4-diketones leads to the formation of heterotricyclic systems, which are integral to synthesizing such compounds (Broadbent et al., 1976). Additionally, specific reactions, like aminolysis followed by transformations into imides and subsequent reductions, are crucial steps in synthesizing related tricyclic compounds (Kas’yan et al., 2003).

Molecular Structure Analysis

The molecular structure of such compounds has been extensively studied using various spectroscopic methods, including FT-IR and FT-Raman spectroscopy, coupled with quantum chemical calculations. These studies provide insights into the molecular geometry, vibrational frequencies, and electronic properties like HOMO-LUMO analysis (Renjith et al., 2014).

Chemical Reactions and Properties

These compounds participate in a range of chemical reactions, including interactions with carboxylic acids and derivatives, leading to the formation of aziridine rings and various sulfonamides. The structures resulting from these reactions are often confirmed by IR and NMR spectroscopy (Tarabara et al., 2009).

Physical Properties Analysis

The physical properties, such as stability and charge distribution, are crucial for understanding the behavior of these molecules. NBO analysis and Molecular Electrostatic Potential studies, performed using computational methods like the DFT method, play a significant role in elucidating these properties (Renjith et al., 2014).